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Compound of Interest

Compound Name: Procion Yellow H-E 4R

Cat. No.: B14479417

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procion Yellow H-E 4R, a bright yellow reactive dye, is a versatile molecule with significant
applications across various scientific disciplines. While traditionally used in the textile industry
for its ability to form covalent bonds with cellulosic fibers, its fluorescent properties have made
it a valuable tool in biological research, particularly in neuroscience as a neuronal tracer. This
guide provides an in-depth overview of its technical specifications, applications, and relevant
experimental protocols.

Chemical and Physical Properties

Procion Yellow H-E 4R is also known by its Colour Index name, C.I. Reactive Yellow 84.
There can be some variability in the reported CAS numbers and molecular formulas, likely due
to different salt forms or isomers. The most frequently cited details are provided below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14479417?utm_src=pdf-interest
https://www.benchchem.com/product/b14479417?utm_src=pdf-body
https://www.benchchem.com/product/b14479417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14479417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 61951-85-7 [1]12]
Alternative CAS Number 68133-40-4

Molecular Formula Cs6H38Cl2N14NasO20Se [11[2]
Molecular Weight 1628.22 g/mol [1][2]
Appearance Yellow homogeneous powder [1]
Solubility Soluble in water [1]

Applications in Scientific Research

Procion Yellow H-E 4R's utility in research stems from its nature as a multifunctional dye.[3] It
serves as a fluorescent dye, making it a valuable tool for labeling and chemical stain analysis in
biological experiments.[3]

Neuroscience

In neuroscience, Procion dyes are utilized for the fluorescent labeling of neurons.[2] This allows
for the visualization of neuronal morphology and the tracing of neural pathways. The dye can
be introduced into individual neurons and its fluorescence allows for detailed microscopic
examination.

Vascular Pathology

The dye has been employed in studying the pathology of arterial and venous walls.[4] It stains
connective tissues, matrix, and elastic elements, and its penetration into cells can indicate
membrane pathology.[4]

Experimental Protocols
Intracellular Staining of Neurons (Adapted Protocol)

This protocol is a generalized procedure for intracellular staining and can be adapted for use
with Procion Yellow H-E 4R for neuronal tracing.
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Materials:

e Procion Yellow H-E 4R solution (e.g., 2-5% in sterile saline or potassium acetate)

o Micropipettes or sharp microelectrodes

 Fixative solution (e.g., 4% paraformaldehyde in phosphate-buffered saline - PBS)

e Mounting medium

e Fluorescence microscope

Procedure:

o Preparation of Tissue: Prepare the neural tissue of interest (e.g., brain slices, whole-mount
preparations).

o Dye Injection: Using a micropipette or microelectrode, iontophoretically or by pressure
injection, introduce the Procion Yellow H-E 4R solution into the target neuron.

 Incubation/Diffusion: Allow time for the dye to diffuse throughout the neuron's processes.
This duration can vary from minutes to hours depending on the cell type and size.

» Fixation: Fix the tissue with 4% paraformaldehyde in PBS to preserve the cellular structure.

e Washing: Wash the tissue with PBS to remove excess fixative.

e Mounting: Mount the tissue on a microscope slide using an appropriate mounting medium.

 Visualization: Observe the stained neuron using a fluorescence microscope with the
appropriate filter set for Procion Yellow.
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Pre-treatment
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Final Rinse and Dry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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